molecular formula C18H19BrO3 B8393140 2-Bromo-1-[3-({3-[(phenylmethyl)oxy]propyl}oxy)phenyl]ethanone

2-Bromo-1-[3-({3-[(phenylmethyl)oxy]propyl}oxy)phenyl]ethanone

Cat. No. B8393140
M. Wt: 363.2 g/mol
InChI Key: WXYSNOQSBVUDRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-1-[3-({3-[(phenylmethyl)oxy]propyl}oxy)phenyl]ethanone is a useful research compound. Its molecular formula is C18H19BrO3 and its molecular weight is 363.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C18H19BrO3

Molecular Weight

363.2 g/mol

IUPAC Name

2-bromo-1-[3-(3-phenylmethoxypropoxy)phenyl]ethanone

InChI

InChI=1S/C18H19BrO3/c19-13-18(20)16-8-4-9-17(12-16)22-11-5-10-21-14-15-6-2-1-3-7-15/h1-4,6-9,12H,5,10-11,13-14H2

InChI Key

WXYSNOQSBVUDRQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COCCCOC2=CC=CC(=C2)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-[3-({3-[(phenylmethyl)oxy]propyl}oxy)phenyl]ethanone (10.59 g) in tetrahydrofuran (50 mL) was added methanol (50 mL) and a solution of tetrabutylammonium tribromide (16 g) in tetrahydrofuran (50 mL). The reaction was stirred at ambient temperature for 45 min at which time tetrabutylammonium tribromide (0.89 g) was added, followed by further addition of 0.6 g. 10% aqueous sodium thiosulfate was added to the reaction and the mixture was concentrated in vacuo to a minimum volume. Ethyl acetate was added and the resultant organic solution was washed with aqueous sodium thiosulfate, saturated sodium bicarbonate and brine and concentrated to an oil to afford the title compound.
Quantity
10.59 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
16 g
Type
reactant
Reaction Step Two
Quantity
0.89 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.